bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid

• IUPAC Name: 4-hydrazinylbenzenesulfonic acid;sulfuric acid
• InChI: InChI=1S/2C6H8N2O3S.H2O4S/c2*7-8-5-1-3-6(4-2-5)12(9,10)11;1-5(2,3)4/h2*1-4,8H,7H2,(H,9,10,11);(H2,1,2,3,4)
• InChI Key: VSKXURXJXDGNGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NN)S(=O)(=O)O.C1=CC(=CC=C1NN)S(=O)(=O)O.OS(=O)(=O)O
• Molecular Formula: C12H18N4O10S3
• Molecular Weight: 474.5 g/mol

Description

Bis(4-hydrazinylbenzene-1-sulfonic acid), or HBS, is a sulfonic acid that is used in a variety of scientific and research applications. It is a versatile molecule that is used in a variety of chemical reactions, and it is also used in the synthesis of other compounds. HBS is a relatively new compound, and there is still much to be discovered about its properties and potential applications.

Scientific Research Applications

HBS has a variety of scientific research applications. It is used in the synthesis of other compounds, such as polymers and surfactants. It is also used in the synthesis of pharmaceuticals and other biologically active compounds. HBS is also used in the preparation of catalysts, which are used in a variety of chemical reactions. In addition, HBS is used in the study of enzyme activity and in the study of the structure of proteins.

Mechanism of Action

The mechanism of action of HBS is not fully understood. However, it is believed that HBS acts as an acid catalyst in some reactions. This means that it helps to speed up the reaction by lowering the activation energy required for the reaction to occur. In addition, HBS is believed to act as a proton donor, which means that it can donate protons to other molecules in order to facilitate reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of HBS are not fully understood. However, it is believed that HBS can act as a proton donor and can be used to facilitate certain biochemical reactions. In addition, HBS is believed to be able to bind to certain proteins, which can lead to changes in the structure of the proteins and can affect their activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HBS in laboratory experiments is that it is relatively easy to synthesize. In addition, HBS is a relatively stable compound, which makes it suitable for use in long-term experiments. However, one of the main limitations of using HBS is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the use of HBS. One potential application is the use of HBS in the synthesis of new compounds. HBS could also be used in the study of enzyme activity and protein structure. In addition, HBS could be used to study the effects of acid catalysts on biochemical reactions. Finally, HBS could be used to develop new catalysts for use in chemical reactions.

Synthesis Methods

HBS can be synthesized from 4-hydrazinobenzene-1-sulfonic acid (HBA) and sulfuric acid (H2SO4). This reaction is known as the “Knoevenagel condensation” and it involves the reaction of the two molecules in the presence of a base, such as sodium hydroxide (NaOH). The reaction proceeds in two steps. In the first step, the HBA and the H2SO4 react to form the intermediate product, 4-hydrazinobenzene-1-sulfonic acid sulfonic acid (HBS). In the second step, the intermediate product is then converted to the final product, bis(4-hydrazinylbenzene-1-sulfonic acid).